2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H24N2O4S2/c1-4-11-25-22(27)20-15-7-5-6-8-19(15)31-21(20)24-23(25)30-13-16(26)14-9-10-17(28-2)18(12-14)29-3/h4,9-10,12H,1,5-8,11,13H2,2-3H3
• InChI Key: QQBDUJZJDXEIKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C)OC
• Molecular Formula: C23H24N2O4S2
• Molecular Weight: 456.6 g/mol
• CAS No.: 301174-46-9

Description

2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is a potent and selective small molecule inhibitor of Cyclin-Dependent Kinase 2 (CDK2). This compound is a key research tool for investigating cell cycle progression, particularly the G1 to S phase transition. Its primary research value lies in its ability to induce cell cycle arrest and apoptosis in rapidly proliferating cells, making it a critical compound for oncology research and drug discovery . The mechanism of action involves competitive binding to the ATP-binding pocket of CDK2, thereby inhibiting its kinase activity and preventing the phosphorylation of key substrates like the retinoblastoma (Rb) protein. This disruption halts the cell cycle and can trigger programmed cell death in cancer cells that are dependent on CDK2 for proliferation. Researchers utilize this inhibitor in studies focused on various cancers, including ovarian cancer, breast cancer, and glioblastoma, where CDK2 activity is often dysregulated. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

The compound 2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-benzothiolo[2,3-d]pyrimidin-4-one is a member of the thienopyrimidine class of compounds. Its unique structural features include a thieno[2,3-d]pyrimidin-4-one core and various substituents that contribute to its biological properties. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties based on available research.

Chemical Structure

The compound's IUPAC name highlights its complex structure:

$$\text{C}_{23}\text{H}_{20}\text{N}_{2}\text{O}_{5}\text{S}_{2}$$

This structure includes a dimethoxyphenyl group and a furan ring, which are significant for its biological interactions.

Antimicrobial Activity

Research indicates that compounds with thienopyrimidine cores exhibit notable antimicrobial properties. For instance:

• Mechanism of Action : The compound may inhibit bacterial growth by interfering with cell wall synthesis or disrupting metabolic pathways.
• Case Study : A study evaluated the compound against various bacterial strains. Results showed significant inhibition of growth in Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis .

Anticancer Properties

The anticancer potential of this compound is particularly noteworthy:

• Cell Line Studies : In vitro studies have demonstrated that the compound induces apoptosis in cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The mechanism involves the activation of caspases and modulation of apoptotic pathways .
• Dose-Response Relationship : A dose-dependent response was observed, with higher concentrations leading to increased cell death. The IC50 values for HeLa and MCF-7 cells were found to be 15 µM and 20 µM, respectively .

Research Findings

Property	Value
Molecular Formula	C23H20N2O5S2
Antibacterial Activity	Effective against Gram-positive bacteria
IC50 (HeLa)	15 µM
IC50 (MCF-7)	20 µM

The biological activity of 2-[2-(3,4-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-benzothiolo[2,3-d]pyrimidin-4-one is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : It may inhibit key enzymes involved in DNA replication and repair.
• Receptor Modulation : The compound may bind to receptors involved in cell signaling pathways related to cancer progression and apoptosis .

Comparison with Similar Compounds

Table 1: Key Structural Differences and Hypothesized Effects

Compound Name / ID	Substituent at Position 2	Substituent at Position 3	Molecular Weight	Key Differences vs. Target Compound	Potential Impact on Bioactivity
Target Compound	-S-CH2-CO-(3,4-dimethoxyphenyl)	Prop-2-enyl	470.56 g/mol	Reference compound	High potential for kinase inhibition due to electron-rich aromatic system .
2-({2-[4-(difluoromethoxy)phenyl]-2-oxoethyl}thio)-3-phenyl-... ()	-S-CH2-CO-(4-difluoromethoxyphenyl)	Phenyl	485.52 g/mol	Replacement of 3,4-dimethoxy with 4-difluoromethoxy	Increased electronegativity may alter target binding; fluorinated groups often improve metabolic stability .
2-[(3,3-dimethyl-2-oxobutyl)thio]-3-(4-methoxyphenyl)-... ()	-S-CH2-CO-(3,3-dimethylbutyl)	4-Methoxyphenyl	455.60 g/mol	Aliphatic 3,3-dimethylbutyl instead of aryl group	Reduced aromatic interactions; increased hydrophobicity may affect solubility .
2-[(4-bromophenyl)methylthio]-3-ethyl-... ()	-S-CH2-(4-bromophenyl)	Ethyl	461.43 g/mol	Bromophenyl and ethyl substituents	Bulky bromine may sterically hinder target binding; ethyl group reduces steric demand vs. allyl .
3-allyl-2-{[2-(4,5-dimethoxy-2-methylphenyl)-2-oxoethyl]sulfanyl}-... ()	-S-CH2-CO-(4,5-dimethoxy-2-methylphenyl)	Allyl	498.62 g/mol	Additional methyl on dimethoxyphenyl	Enhanced lipophilicity; methyl group may improve membrane permeability .
3-(4-methylphenyl)-2-[(naphthalen-1-ylmethyl)sulfanyl]-... ()	-S-CH2-(1-naphthyl)	4-Methylphenyl	468.63 g/mol	Naphthyl vs. dimethoxyphenyl	Extended aromatic system could enhance π-π stacking but reduce solubility .

Computational and Bioactivity Insights

• Similarity Metrics: The Tanimoto coefficient (using MACCS or Morgan fingerprints) could quantify structural similarity between the target compound and analogs. For example, the compound in (~70% similarity to SAHA in ) suggests that even minor substituent changes (e.g., methyl addition) significantly alter bioactivity profiles .
• Clustering by Bioactivity : Compounds with 3,4-dimethoxyaryl groups (e.g., target compound) may cluster separately from halogenated analogs () in bioactivity heatmaps, reflecting divergent modes of action .
• Target Interactions : The 3,4-dimethoxyphenyl group in the target compound likely engages in hydrogen bonding or charge-transfer interactions with kinases or epigenetic regulators, whereas halogenated analogs () may prioritize hydrophobic pockets .

Pharmacokinetic Considerations

• Solubility : Methoxy groups (target compound) improve water solubility compared to bromine () or naphthyl () .
• Metabolic Stability : Fluorinated groups () resist oxidative metabolism, whereas allyl substituents (target compound) may be prone to CYP450-mediated oxidation .

Preparation Methods

Core Heterocyclic Framework Synthesis

The benzothiolo[2,3-d]pyrimidin-4-one core is constructed through a tandem cyclization and dehydrogenation sequence. A validated approach involves condensing 2-aminobenzothiophene-3-carboxylic acid derivatives with urea or thiourea under acidic conditions . For the tetrahydro variant, catalytic hydrogenation (H₂/Pd-C, 50–60 psi) selectively reduces the benzene ring to a cyclohexene system without affecting the pyrimidinone moiety .

Key Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Cyclization	POCl₃, DMF, 110°C, 6 hr	68–72
Hydrogenation	H₂ (50 psi), 10% Pd-C, EtOH, 25°C	85–90

Functionalization at Position 2: Sulfanyl Group Introduction

The sulfanyl group at position 2 is introduced via nucleophilic displacement of a chloropyrimidine intermediate. Treatment of 4-chloro-5,6,7,8-tetrahydro- benzothiolo[2,3-d]pyrimidin-4-one with 2-mercapto-1-(3,4-dimethoxyphenyl)ethan-1-one in anhydrous DMF at 80°C facilitates substitution . The reaction proceeds via an SNAr mechanism, with potassium carbonate as a base to deprotonate the thiol.

Optimization Insights

• Solvent Choice : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of the thiolate ion.

• Temperature : Yields plateau above 75°C due to competing side reactions (e.g., oxidation of -SH to -S-S-) .

Allylation at Position 3: Prop-2-enyl Group Installation

The prop-2-enyl (allyl) group is appended through a Mitsunobu reaction or direct alkylation. Using allyl bromide and NaH in THF at 0–5°C achieves 85% yield, with strict temperature control to prevent Wagner-Meerwein rearrangements . Alternatively, microwave-assisted conditions (150°C, 10 min) reduce reaction time by 70% while maintaining yield .

Comparative Analysis

Method	Conditions	Yield (%)	Purity (%)
Conventional Alkylation	Allyl bromide, NaH, THF, 0°C	85	98
Microwave-Assisted	Allyl bromide, DMF, 150°C, 10 min	83	97

Final Coupling and Purification

The 2-oxoethylsulfanyl side chain is coupled using EDC/HOBt-mediated amidation or thioetherification. Post-synthesis, the crude product is purified via flash chromatography (SiO₂, hexane:EtOAc 3:1) or recrystallization from ethanol/water.

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, pyrimidine-H), 7.45–7.30 (m, 3H, aromatic), 5.90 (m, 1H, allyl-CH), 5.15 (d, 2H, allyl-CH₂), 3.85 (s, 6H, -OCH₃) .

• MS (ESI+) : m/z 486.1 [M+H]⁺, calc. 485.4 .

Industrial-Scale Considerations

For bulk production, continuous-flow reactors mitigate exothermic risks during cyclization. Solvent recovery systems (e.g., thin-film evaporation) reduce waste, achieving 92% solvent reuse. Process Analytical Technology (PAT) tools monitor reaction progression in real-time, ensuring consistent quality .